Cas no 2171986-73-3 (4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole
• CAS No: 2171986-73-3
• MF: C₁₀H₁₆ClN₃O
• MW: 229.706541061401
• CID: 6320603
• PubChem ID: 165877335
• Update Time: 2025-08-05

4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole
• 2171986-73-3
• EN300-1595355

• Inchi： 1S/C10H16ClN3O/c1-15-5-4-14-10(6-8-2-3-8)9(7-11)12-13-14/h8H,2-7H2,1H3
• InChI Key： BPBSWSPDJXLACQ-UHFFFAOYSA-N
• SMILES： ClCC1=C(CC2CC2)N(CCOC)N=N1

Computed Properties

• Exact Mass: 229.0981898g/mol
• Monoisotopic Mass: 229.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole

Introduction to 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole (CAS No. 2171986-73-3)

4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole, identified by its CAS number 2171986-73-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a family of molecules known for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including its chloromethyl, cyclopropylmethyl, and 2-methoxyethyl substituents, contribute to its distinctive chemical properties and potential applications.

The synthesis and characterization of 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole involve sophisticated organic chemistry techniques that highlight the compound's complexity. The presence of multiple functional groups makes it a versatile intermediate in the construction of more complex molecular architectures. In recent years, there has been a growing interest in triazole derivatives due to their role as key scaffolds in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. The chloromethyl group, for instance, serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of various pharmacophores. Similarly, the cyclopropylmethyl moiety can influence the electronic and steric properties of the molecule, affecting its binding affinity to biological targets. The 2-methoxyethyl substituent adds another layer of complexity, potentially modulating metabolic stability and pharmacokinetic profiles.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole with greater accuracy. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further investigation in the treatment of chronic diseases. Additionally, its structural similarity to known antifungal agents has prompted exploration into its potential as an antimicrobial agent.

The pharmaceutical industry has been particularly interested in heterocyclic compounds due to their broad spectrum of biological activities. Triazoles, in particular, have shown efficacy against a variety of pathogens and diseases. The incorporation of bulky groups like cyclopropylmethyl can enhance binding interactions with biological targets, improving therapeutic efficacy. Furthermore, the presence of electron-withdrawing groups such as chlorine atoms can modulate reactivity and stability.

In vitro studies have begun to unravel the mechanistic aspects of 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole's interactions with biological systems. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes by competing with natural substrates or by inducing conformational changes in protein structures. These findings are particularly exciting given the increasing emphasis on enzyme inhibition as a strategy for drug development.

The synthetic pathways for producing 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole are complex and require careful optimization to ensure high yields and purity. Researchers have employed various methodologies, including multi-step organic synthesis and catalytic transformations, to achieve the desired product. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been crucial in confirming the structural integrity of the compound.

The safety profile of 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole is still under investigation; however preliminary toxicity studies indicate that it behaves relatively benignly under controlled conditions. This is an important consideration for any potential therapeutic applications, as safety is paramount in drug development. Further studies are needed to assess its long-term effects and potential side reactions.

The economic feasibility of producing 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole on an industrial scale is another critical factor that must be addressed. The cost-effectiveness of synthetic routes will determine whether this compound can be translated into viable pharmaceutical products. Collaborations between academic researchers and industry partners may help streamline production processes and reduce costs.

The future directions for research on 4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole are multifaceted. Investigating its pharmacological properties across different disease models will be essential to validate its therapeutic potential. Additionally exploring novel synthetic strategies could lead to more efficient production methods and derivatives with enhanced properties.

In conclusion,4-(chloromethyl)-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazole (CAS No. 2171986-73-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover its potential benefits, this molecule is poised to play an important role in advancing medical science.